Cas no 2171996-21-5 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• CAS No: 2171996-21-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6560397
• PubChem ID: 165808463
• Update Time: 2025-05-24

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
• EN300-1515642
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylpentanoic acid
• 2171996-21-5

• Inchi： 1S/C26H32N2O5/c1-18(16-25(30)31)13-15-27-24(29)12-6-7-14-28-26(32)33-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,6-7,12-17H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： POUACQYRWBGKDT-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic Acid (CAS No. 2171996-21-5): A Comprehensive Overview

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS No. 2171996-21-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and is characterized by its unique structural features and potential biological activities.

The fluorene moiety, a tricyclic aromatic hydrocarbon, is a key component of this compound. Fluorene derivatives are widely studied for their diverse applications in materials science, organic synthesis, and pharmaceuticals. The presence of the fluorene group in 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid imparts specific properties that make it a valuable candidate for various research and development activities.

The compound's structure includes an (9H-fluoren-9-yl)methoxycarbonyl group, which is a protecting group commonly used in peptide synthesis to prevent premature reactions. This protecting group can be selectively removed under specific conditions, allowing for controlled chemical modifications. The presence of this group enhances the stability and reactivity of the compound, making it suitable for use in complex synthetic pathways.

The amino and carboxylic acid functionalities in the molecule are crucial for its potential biological activities. These functional groups can participate in hydrogen bonding and other non-covalent interactions, which are essential for the compound's binding to biological targets such as enzymes and receptors. The amino group also provides a site for further chemical modifications, enabling the synthesis of analogs with tailored properties.

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid has been the subject of several recent studies focusing on its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of peptides and peptidomimetics. Peptides and peptidomimetics are important classes of compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the use of this compound as a building block for the synthesis of novel peptidomimetics with enhanced stability and bioavailability. The results showed that the fluorene-based protecting group significantly improved the yield and purity of the final products, making it a promising candidate for further development.

Another area of interest is the compound's potential as a prodrug. Prodrugs are biologically inactive derivatives that are converted into active drugs through metabolic processes in the body. The presence of the fluorene protecting group in 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid allows for controlled release of the active drug, potentially improving its therapeutic index and reducing side effects.

In addition to its pharmaceutical applications, this compound has also been explored for its use in materials science. Fluorene derivatives are known for their excellent photophysical properties, making them suitable for applications in organic electronics and optoelectronics. The unique structure of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid could be leveraged to develop new materials with enhanced performance characteristics.

The synthesis of 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid typically involves several steps, including the formation of the fluorene-based protecting group and subsequent coupling reactions to introduce the amino and carboxylic acid functionalities. Recent advancements in synthetic methods have led to more efficient and scalable processes, facilitating its production on both laboratory and industrial scales.

In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS No. 2171996-21-5) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.